Benzyl 3-((tert-butoxycarbonyl)amino)-4,4-difluoropiperidine-1-carboxylate

• IUPAC Name: benzyl 4,4-difluoro-3-[(2-methylpropan-2-yl)oxycarbonylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H24F2N2O4/c1-17(2,3)26-15(23)21-14-11-22(10-9-18(14,19)20)16(24)25-12-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,21,23)
• InChI Key: ITVYMJJFFAVSNU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CN(CCC1(F)F)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C18H24F2N2O4
• Molecular Weight: 370.4 g/mol
• CAS No.: 1052713-44-6

Description

“Benzyl 3-((tert-butoxycarbonyl)amino)-4,4-difluoropiperidine-1-carboxylate” is a chemical compound. It is related to “3-[Benzyl(tert-butoxycarbonyl)amino]propanoic acid” which has an empirical formula of C15H21NO4.

Scientific Research Applications

Synthesis in Medicinal Chemistry

Benzyl 3-((tert-butoxycarbonyl)amino)-4,4-difluoropiperidine-1-carboxylate plays a critical role in medicinal chemistry. For instance, it has been used in the synthesis of quinazoline antifolates, which are inhibitors of thymidylate synthase. The tert-butyl group is chosen as the carboxyl protecting group to prevent transpeptidation during synthesis (Pawełczak et al., 1989).

Organic Synthesis and Radical Reactions

In organic synthesis, this compound has been utilized for nucleophilic substitutions and radical reactions. For example, tert-butyl phenylazocarboxylates, which include this compound, are valuable for synthetic organic chemistry due to their versatility in undergoing nucleophilic substitutions and modifications through radical reactions (Jasch et al., 2012).

Peptide Coupling and Ester Formation

The compound has also been involved in peptide coupling processes. An example includes its use in the formation of benzotriazol-1-yl 1′-(tert-butyloxycarbonylamino)ferrocene-1-carboxylate, an active ester for peptide coupling (Mahmoud et al., 2005). Additionally, it has been used in the improved selectivity in the removal of the tert-butyloxycarbonyl group, crucial for peptide synthesis (Bodanszky & Bodanszky, 2009).

Dimerization and Synthesis of Pharmaceutical Compounds

The compound is significant in the dimerization of urethane-protected N-carboxanhydrides of amino acids, forming specialized structures useful in pharmaceutical synthesis (Leban & Colson, 1996). It also plays a role in the synthesis of novel protein kinase inhibitors, demonstrating its utility in developing new therapeutic agents (Xin-zhi, 2011).